Cas no 651307-40-3 (5-Isoquinolinesulfonamide, N-(4-aminobutyl)-N-[2-(4-fluorophenyl)ethyl]-)

• Product name: 5-Isoquinolinesulfonamide, N-(4-aminobutyl)-N-[2-(4-fluorophenyl)ethyl]-
• CAS No: 651307-40-3
• MF: C₂₁H₂₄FN₃O₂S
• MW: 401.49756
• CID: 406495
• PubChem ID: 71376941

5-Isoquinolinesulfonamide, N-(4-aminobutyl)-N-[2-(4-fluorophenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Isoquinolinesulfonamide, N-(4-aminobutyl)-N-[2-(4-fluorophenyl)ethyl]-
• N-(4-aminobutyl)-N-[2-(4-fluorophenyl)ethyl]isoquinoline-5-sulfonamide
• N-(4-Aminobutyl)-N-(4-fluorophenethyl)isoquinoline-5-sulfonamide
• 651307-40-3
• DTXSID00799604

• Inchi： InChI=1S/C21H24FN3O2S/c22-19-8-6-17(7-9-19)11-15-25(14-2-1-12-23)28(26,27)21-5-3-4-18-16-24-13-10-20(18)21/h3-10,13,16H,1-2,11-12,14-15,23H2
• InChI Key： BPSFVPPPCNOKEW-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=CN=C2)C(=C1)S(=O)(=O)N(CCCCN)CCC3=CC=C(C=C3)F

Computed Properties

• Exact Mass: 401.15752
• Monoisotopic Mass: 401.15732635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 76.29